2-(4-Hydroxyphenyl)chromenylium-5,7-diol
Overview
Description
Apigeninidin is a hydroxyflavonoid.
Scientific Research Applications
Spectral Analysis and DFT Investigation of Benzopyran Analogues
Spectroscopic analysis and quantum mechanical studies, including DFT/B3LYP/6-311++G(d,p) level of theory, were applied to phramaceutically active flavanoid compounds, including 2-(4-Hydroxyphenyl)chromenylium-5,7-diol derivatives. These studies provided insights into their stability, reactivity, and interaction with graphene, forming molecular self-assemblies that showed enhanced physicochemical properties. Biological activity predictions were made using molecular docking studies (Al-Otaibi et al., 2020).
Genotoxicity Analysis
Analysis of Genotoxicity in Human Lymphocyte Culture
Delphinidin, a bioflavonoid structurally similar to 2-(4-Hydroxyphenyl)chromenylium-5,7-diol, was analyzed for genotoxic potential in human lymphocyte cultures. It induced PCDs (potentially affecting cell cycle and topoisomerase II activity) but was not considered genotoxic, highlighting its impact on mitosis and topoisomerase II activity (Ezić et al., 2015).
Solubility Analysis
Solubility Analysis in Various Solvents
Delphinidin's solubility in water, methanol, ethanol, and acetone was spectrophotometrically measured at temperatures ranging from 298 to 343 K. The substance showed the highest solubility in methanol, followed by water, ethanol, and acetone, providing essential data for its application in various media (Kumoro et al., 2010).
Physico-Chemical Properties and Structure Analysis
Structural Analysis of Isoflavone Derivatives
Studies on isoflavone derivatives structurally related to 2-(4-Hydroxyphenyl)chromenylium-5,7-diol provided insights into molecular structure, highlighting inter- and intramolecular hydrogen bonding and the dihedral angles between different molecular planes. These analyses contribute to understanding the compound's physico-chemical properties and potential applications in various fields (Liu et al., 2008).
properties
Product Name |
2-(4-Hydroxyphenyl)chromenylium-5,7-diol |
|---|---|
Molecular Formula |
C15H11O4+ |
Molecular Weight |
255.24 g/mol |
IUPAC Name |
2-(4-hydroxyphenyl)chromenylium-5,7-diol |
InChI |
InChI=1S/C15H10O4/c16-10-3-1-9(2-4-10)14-6-5-12-13(18)7-11(17)8-15(12)19-14/h1-8H,(H2-,16,17,18)/p+1 |
InChI Key |
ZKMZBAABQFUXFE-UHFFFAOYSA-O |
SMILES |
C1=CC(=CC=C1C2=[O+]C3=CC(=CC(=C3C=C2)O)O)O |
Canonical SMILES |
C1=CC(=CC=C1C2=[O+]C3=CC(=CC(=C3C=C2)O)O)O |
synonyms |
5,7-dihydroxy-2-(4-hydroxyphenyl)chromenium chloride apigeninidin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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